Cas no 690962-24-4 (2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide)

• Product Name: 2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide
• CAS No: 690962-24-4
• MF: C₂₄H₂₅F₂N₃OS
• MW: 441.536611318588
• CID: 5419952
• Update Time: 2025-06-09

2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(3-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}-4,5-dimethyl-2-thienyl)benzamide
• Benzamide, 2-fluoro-N-[3-[[4-(2-fluorophenyl)-1-piperazinyl]methyl]-4,5-dimethyl-2-thienyl]-
• 2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide

• Inchi： 1S/C24H25F2N3OS/c1-16-17(2)31-24(27-23(30)18-7-3-4-8-20(18)25)19(16)15-28-11-13-29(14-12-28)22-10-6-5-9-21(22)26/h3-10H,11-15H2,1-2H3,(H,27,30)
• InChI Key： RKODTFSMJKZEBG-UHFFFAOYSA-N
• SMILES： C(NC1SC(C)=C(C)C=1CN1CCN(C2=CC=CC=C2F)CC1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide

Introduction to 2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide (CAS No. 690962-24-4)

2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide, identified by its CAS number 690962-24-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzamide core linked to a piperazine moiety and a dimethylthiophene group. The presence of fluorine atoms at specific positions in its structure enhances its pharmacological properties, making it a promising candidate for further research and development.

The structural composition of 2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide is meticulously designed to interact with biological targets in a highly specific manner. The benzamide group is known for its role in various pharmacological activities, including anti-inflammatory and analgesic effects. In contrast, the piperazine ring is frequently incorporated into drugs due to its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The dimethylthiophene component adds an additional layer of complexity, contributing to the compound's solubility and metabolic stability.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The introduction of fluorine atoms at the 2-position of the benzamide and the 4-position of the phenyl ring in the piperazine moiety is particularly challenging but crucial for achieving the desired pharmacological profile.

In recent years, there has been growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. Compounds like 2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide are being explored for their potential to modulate neurotransmitter activity without causing significant side effects. Preclinical studies have demonstrated that this compound exhibits promising activity in models of depression and anxiety, suggesting its therapeutic potential.

The role of fluorine atoms in enhancing the bioavailability and metabolic stability of pharmaceutical compounds cannot be overstated. In 2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide, the fluorine atoms contribute to the compound's lipophilicity and binding affinity to biological targets. This makes it an attractive candidate for further investigation in drug discovery programs aimed at developing new treatments for neurological and psychiatric disorders.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. These findings are crucial for understanding how the compound behaves within the body and for predicting its potential efficacy and safety in human trials.

One of the most exciting aspects of working with compounds like 2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide is the opportunity to explore their mechanisms of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how these molecules interact with their biological targets. This detailed understanding is essential for optimizing their therapeutic potential and minimizing unwanted side effects.

The integration of computational methods into drug discovery has also played a significant role in advancing research on compounds like this one. Molecular modeling and computer-assisted drug design have enabled researchers to predict how these molecules will behave within complex biological systems before conducting expensive wet-lab experiments. This approach has not only sped up the drug discovery process but has also led to the identification of novel lead compounds with improved pharmacological properties.

In conclusion, 2-fluoro-N-(3-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-4,5-dimethylthiophen-2-yl)benzamide represents a significant advancement in pharmaceutical chemistry. Its intricate structure, combined with its favorable pharmacological profile, makes it a promising candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.